Cyclohexylamine
Cyclohexylamine
Cyclohexylamine appears as a clear colorless to yellow liquid with an odor of ammonia. Flash point 90°F. Irritates the eyes and respiratory system. Skin contact may cause burns. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Cyclohexylamine, also known as hexahydro-aniline or aminocyclohexane, belongs to the class of organic compounds known as cyclohexylamines. These are organic compounds containing a cyclohexylamine moiety, which consist of a cyclohexane ring attached to an amine group. Cyclohexylamine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Cyclohexylamine has been detected in multiple biofluids, such as feces and blood. Within the cell, cyclohexylamine is primarily located in the cytoplasm.
Cyclohexylamine is a primary aliphatic amine consisting of cyclohexane carrying an amino substituent. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate base of a cyclohexylammonium.
Cyclohexylamine, also known as hexahydro-aniline or aminocyclohexane, belongs to the class of organic compounds known as cyclohexylamines. These are organic compounds containing a cyclohexylamine moiety, which consist of a cyclohexane ring attached to an amine group. Cyclohexylamine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Cyclohexylamine has been detected in multiple biofluids, such as feces and blood. Within the cell, cyclohexylamine is primarily located in the cytoplasm.
Cyclohexylamine is a primary aliphatic amine consisting of cyclohexane carrying an amino substituent. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate base of a cyclohexylammonium.
Brand Name:
Vulcanchem
CAS No.:
157973-60-9
VCID:
VC21134803
InChI:
InChI=1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2
SMILES:
C1CCC(CC1)N
Molecular Formula:
C6H11NH2
C6H13N
C6H13N
C6H13N
C6H13N
Molecular Weight:
99.17 g/mol
Cyclohexylamine
CAS No.: 157973-60-9
Cat. No.: VC21134803
Molecular Formula: C6H11NH2
C6H13N
C6H13N
Molecular Weight: 99.17 g/mol
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Specification
| Description | Cyclohexylamine appears as a clear colorless to yellow liquid with an odor of ammonia. Flash point 90°F. Irritates the eyes and respiratory system. Skin contact may cause burns. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Cyclohexylamine, also known as hexahydro-aniline or aminocyclohexane, belongs to the class of organic compounds known as cyclohexylamines. These are organic compounds containing a cyclohexylamine moiety, which consist of a cyclohexane ring attached to an amine group. Cyclohexylamine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Cyclohexylamine has been detected in multiple biofluids, such as feces and blood. Within the cell, cyclohexylamine is primarily located in the cytoplasm. Cyclohexylamine is a primary aliphatic amine consisting of cyclohexane carrying an amino substituent. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate base of a cyclohexylammonium. |
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| CAS No. | 157973-60-9 |
| Molecular Formula | C6H11NH2 C6H13N C6H13N |
| Molecular Weight | 99.17 g/mol |
| IUPAC Name | cyclohexanamine |
| Standard InChI | InChI=1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2 |
| Standard InChI Key | PAFZNILMFXTMIY-UHFFFAOYSA-N |
| Impurities | AVAILABLE COMMERCIALLY IN THE US...WITH PURITY, 98% MINIMUM; AND 0.5% MAXIMUM BY WEIGHT MOISTURE CONTENT. |
| SMILES | C1CCC(CC1)N |
| Canonical SMILES | C1CCC(CC1)N |
| Boiling Point | 274.1 °F at 760 mm Hg (EPA, 1998) 134.0 °C 134.5 °C @ 760 mm Hg 134.5 °C 274°F |
| Colorform | Colorless or yellow liquid. |
| Flash Point | 88 °F (EPA, 1998) 88 °F, 31 °C (Closed Cup) 28 °C c.c. 88°F |
| Melting Point | 0.1 °F (EPA, 1998) -17.7 °C -18°C 0.1°F 0°F |
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